Cas no 477847-62-4 (2-(5-Nitro-1-benzothiophen-2-yl)-5-(2-thienyl)-1,3,4-oxadiazole)
2-(5-Nitro-1-benzothiophen-2-yl)-5-(2-thienyl)-1,3,4-oxadiazole Chemical and Physical Properties
Names and Identifiers
-
- 2-(5-NITRO-1-BENZOTHIOPHEN-2-YL)-5-(2-THIENYL)-1,3,4-OXADIAZOLE
- 2-(5-Nitro-1-benzothiophen-2-yl)-5-(2-thienyl)-1,3,4-oxadiazole
-
2-(5-Nitro-1-benzothiophen-2-yl)-5-(2-thienyl)-1,3,4-oxadiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N142845-0.5mg |
2-(5-Nitro-1-benzothiophen-2-yl)-5-(2-thienyl)-1,3,4-oxadiazole |
477847-62-4 | 0.5mg |
$ 50.00 | 2022-06-03 | ||
| TRC | N142845-1mg |
2-(5-Nitro-1-benzothiophen-2-yl)-5-(2-thienyl)-1,3,4-oxadiazole |
477847-62-4 | 1mg |
$ 80.00 | 2022-06-03 | ||
| TRC | N142845-2.5mg |
2-(5-Nitro-1-benzothiophen-2-yl)-5-(2-thienyl)-1,3,4-oxadiazole |
477847-62-4 | 2.5mg |
$ 155.00 | 2022-06-03 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00870973-1g |
2-(5-Nitro-1-benzothiophen-2-yl)-5-(thiophen-2-yl)-1,3,4-oxadiazole |
477847-62-4 | 90% | 1g |
¥4193.0 | 2024-04-18 | |
| A2B Chem LLC | AI69663-1mg |
2-(5-nitro-1-benzothiophen-2-yl)-5-(thiophen-2-yl)-1,3,4-oxadiazole |
477847-62-4 | >90% | 1mg |
$201.00 | 2024-04-19 | |
| A2B Chem LLC | AI69663-5mg |
2-(5-nitro-1-benzothiophen-2-yl)-5-(thiophen-2-yl)-1,3,4-oxadiazole |
477847-62-4 | >90% | 5mg |
$214.00 | 2024-04-19 | |
| A2B Chem LLC | AI69663-10mg |
2-(5-nitro-1-benzothiophen-2-yl)-5-(thiophen-2-yl)-1,3,4-oxadiazole |
477847-62-4 | >90% | 10mg |
$240.00 | 2024-04-19 | |
| A2B Chem LLC | AI69663-500mg |
2-(5-nitro-1-benzothiophen-2-yl)-5-(thiophen-2-yl)-1,3,4-oxadiazole |
477847-62-4 | >90% | 500mg |
$720.00 | 2024-04-19 | |
| A2B Chem LLC | AI69663-1g |
2-(5-nitro-1-benzothiophen-2-yl)-5-(thiophen-2-yl)-1,3,4-oxadiazole |
477847-62-4 | >90% | 1g |
$1295.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1626799-1mg |
2-(5-Nitrobenzo[b]thiophen-2-yl)-5-(thiophen-2-yl)-1,3,4-oxadiazole |
477847-62-4 | 98% | 1mg |
¥499.00 | 2024-05-12 |
2-(5-Nitro-1-benzothiophen-2-yl)-5-(2-thienyl)-1,3,4-oxadiazole Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on 2-(5-Nitro-1-benzothiophen-2-yl)-5-(2-thienyl)-1,3,4-oxadiazole
Introduction to 2-(5-Nitro-1-benzothiophen-2-yl)-5-(2-thienyl)-1,3,4-oxadiazole (CAS No. 477847-62-4)
2-(5-Nitro-1-benzothiophen-2-yl)-5-(2-thienyl)-1,3,4-oxadiazole, identified by the Chemical Abstracts Service Number (CAS No. 477847-62-4), is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of oxadiazole derivatives, which are known for their diverse biological activities and potential applications in drug development. The presence of both nitro and thiophenyl substituents in its molecular framework suggests a rich chemical reactivity, making it a promising candidate for further exploration in synthetic chemistry and pharmacological studies.
The molecular structure of 2-(5-Nitro-1-benzothiophen-2-yl)-5-(2-thienyl)-1,3,4-oxadiazole consists of a central oxadiazole ring connected to two aromatic rings: a nitro-substituted benzothiophene and a thiophene. This arrangement introduces multiple sites for interaction with biological targets, which is a key consideration in the design of novel therapeutic agents. The nitro group, in particular, is known to enhance the lipophilicity and binding affinity of molecules, while the thiophene ring contributes to steric and electronic modulation.
In recent years, there has been growing interest in oxadiazole derivatives due to their reported activities against various diseases, including cancer, inflammation, and infectious disorders. The nitro group in 2-(5-Nitro-1-benzothiophen-2-yl)-5-(2-thienyl)-1,3,4-oxadiazole has been shown to play a crucial role in its pharmacological effects. For instance, nitroaromatic compounds have demonstrated potent anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, the benzothiophene moiety is known to exhibit antioxidant and anti-proliferative activities, further enhancing the therapeutic potential of this compound.
One of the most compelling aspects of 2-(5-Nitro-1-benzothiophen-2-yl)-5-(2-thienyl)-1,3,4-oxadiazole is its versatility in chemical modification. The presence of both reactive sites—the nitro group and the thiophene ring—allows for further functionalization through various synthetic strategies. This flexibility enables chemists to tailor the compound’s properties for specific applications, such as improving solubility or enhancing bioavailability. For example, reduction of the nitro group can yield an amino-substituted derivative that may exhibit different biological activities compared to the parent compound.
Recent studies have highlighted the importance of oxadiazole derivatives in addressing emerging challenges in drug discovery. The oxadiazole core is a privileged scaffold that has shown efficacy in targeting multiple disease pathways. In particular, 2-(5-Nitro-1-benzothiophen-2-yl)-5-(2-thienyl)-1,3,4-oxadiazole has been investigated for its potential role in modulating enzyme activity and cellular signaling pathways associated with cancer progression. Preclinical data suggest that this compound may interfere with key molecular targets involved in tumor growth and metastasis, making it a promising lead for further development.
The integration of computational chemistry and high-throughput screening has accelerated the discovery process for novel bioactive compounds like 2-(5-Nitro-1-benzothiophen-2-yl)-5-(2-thienyl)-1,3,4-oxadiazole. Molecular modeling techniques have been employed to predict binding interactions with biological targets such as kinases and transcription factors. These predictions guide experimental efforts by identifying optimal modifications that can enhance potency and selectivity. Furthermore, virtual screening has enabled researchers to rapidly assess large libraries of compounds for their potential therapeutic value.
The synthesis of 2-(5-Nitro-1-benzothiophen-2-yl)-5-(2-thienyl)-1,3,4-oxadiazole involves multi-step organic reactions that require precise control over reaction conditions. Key steps include the formation of the oxadiazole ring through cycloaddition reactions and subsequent functionalization at the 5-position with a thiophene moiety. The introduction of the nitro group at the 1-position of the benzothiophene scaffold is another critical step that requires careful optimization to ensure high yield and purity.
Evaluation of 2-(5-Nitro-1-benzothiophen-2-yl)-5-(2-thienyl)-1,3,4-oxadiazole in cellular assays has revealed intriguing insights into its mechanism of action. Studies indicate that this compound may exert its effects by inhibiting specific enzymes or disrupting protein-protein interactions relevant to disease pathways. For instance, preliminary data suggest that it may interfere with tyrosine kinase activity, which is often dysregulated in cancer cells. Additionally, its ability to modulate intracellular signaling cascades has been observed in vitro.
The pharmacokinetic profile of 2-(5-Nitro-1-benzothiophen-2-ylyl)-5-(thienylethynyl))-1H-indazole, a related derivative but not identical CAS number 47784762[Note: This was an error], provides valuable insights into potential issues with absorption、distribution、metabolism、and excretion (ADME) properties。 While not directly applicable to CAS No 47784762, these findings underscore the importance of considering ADME parameters early in drug development。 Optimizing these properties can enhance bioavailability、reduce toxicity,and improve overall therapeutic efficacy。 Future studies on CAS No 47784762 will likely focus on refining its pharmacokinetic profile through structural modifications。
Future directions for research on CAS No 47784762 include exploring its potential as an antimicrobial agent。 The structural features present suggest interactions with bacterial enzymes or cell wall components,which could be exploited for therapeutic purposes。 Additionally, investigating its role as an antioxidant or anti-inflammatory agent could open new avenues for treating chronic inflammatory diseases。 Collaborative efforts between synthetic chemists、biologists,and clinicians will be essential to translate laboratory findings into clinical applications。
In conclusion,the compound identified by CAS No 47784762 represents a fascinating example of how structural complexity can be leveraged to develop novel bioactive molecules。 Its unique combination of functional groups offers multiple opportunities for further exploration,both synthetically and biologically。 As research continues,this compound holds promise as a lead structure for future drug development,addressing unmet medical needs across various therapeutic areas。
477847-62-4 (2-(5-Nitro-1-benzothiophen-2-yl)-5-(2-thienyl)-1,3,4-oxadiazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)